Cas no 54711-30-7 (5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile)
5-Amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile is a versatile heterocyclic compound featuring a pyrazole core functionalized with amino and cyano groups. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive amino and cyano groups allows for further derivatization, enabling the construction of complex molecular frameworks. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its utility in multicomponent reactions and as a precursor for nitrogen-rich heterocycles underscores its importance in medicinal chemistry and material science applications. The compound's purity and consistent performance make it a reliable choice for research and industrial processes.
54711-30-7 structure
Product Name:5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile
CAS No:54711-30-7
MF:C7H7N5
MW:161.163979768753
MDL:MFCD00275486
CID:942656
PubChem ID:335150
Update Time:2025-06-07
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile
- 5-amino-1-(2-cyanoethyl)pyrazole-4-carbonitrile
- 5-amino-1-(2-cyano-ethyl)-1H-pyrazole-4-carbonitrile
- AC1L7GVI
- AC1Q50XA
- CTK7D0278
- HMS544E05
- Maybridge1_000973
- NSC343531
- SBB001923
- EN300-28785
- CCTAOBOPHUBPFD-UHFFFAOYSA-N
- Z271134566
- AKOS000135097
- CCG-48951
- G31641
- DS-005651
- SR-01000638445-1
- NSC-343531
- STK687662
- MFCD00275486
- 54711-30-7
- DTXSID10319291
- 5-Amino-1-(2-cyanoethyl)-1H-pyrazol-4-yl cyanide
- CS-0244666
-
- MDL： MFCD00275486
- Inchi： 1S/C7H7N5/c8-2-1-3-12-7(10)6(4-9)5-11-12/h5H,1,3,10H2
- InChI Key： CCTAOBOPHUBPFD-UHFFFAOYSA-N
- SMILES： N1(C(=C(C#N)C=N1)N)CCC#N
Computed Properties
- Exact Mass: 161.07031
- Monoisotopic Mass: 161.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 91.4Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 459.4°C at 760 mmHg
- Flash Point: 231.7°C
- Refractive Index: 1.655
- PSA: 91.42
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A605388-50mg |
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A605388-100mg |
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 100mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A605388-500mg |
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 500mg |
$ 295.00 | 2022-06-08 | ||
| Apollo Scientific | OR13381-250mg |
5-Amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 250mg |
£96.00 | 2025-02-19 | ||
| Apollo Scientific | OR13381-1g |
5-Amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 1g |
£192.00 | 2025-02-19 | ||
| Apollo Scientific | OR13381-5g |
5-Amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 5g |
£520.00 | 2025-02-19 | ||
| Enamine | EN300-28785-0.05g |
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 95% | 0.05g |
$37.0 | 2023-09-06 | |
| Enamine | EN300-28785-0.1g |
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 95% | 0.1g |
$55.0 | 2023-09-06 | |
| Enamine | EN300-28785-0.25g |
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 95% | 0.25g |
$79.0 | 2023-09-06 | |
| Enamine | EN300-28785-0.5g |
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile |
54711-30-7 | 95% | 0.5g |
$124.0 | 2023-09-06 |
5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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